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Compound of Interest

Compound Name: MHJ-627

Cat. No.: B12373541 Get Quote

For researchers investigating the ERK5 signaling pathway, the selection of a specific and

potent inhibitor is paramount. This guide provides a comparative analysis of the novel ERK5

inhibitor, MHJ-627, alongside other commonly used alternatives. The data presented here,

compiled from various studies, aims to assist researchers, scientists, and drug development

professionals in making an informed decision for their experimental needs.

Extracellular signal-regulated kinase 5 (ERK5), also known as big MAP kinase 1 (BMK1), is a

key component of a distinct mitogen-activated protein kinase (MAPK) cascade.[1] This pathway

is activated by a range of stimuli, including growth factors and stress, and plays a crucial role in

cellular processes such as proliferation, differentiation, and survival.[1] Dysregulation of the

ERK5 pathway has been implicated in various cancers, making it an attractive target for

therapeutic intervention.[1]

Comparative Analysis of ERK5 Inhibitors
The following table summarizes the in vitro potency of MHJ-627 and other selected ERK5

inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a

compound's potency in inhibiting a specific biological or biochemical function.
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Compound Target IC50 (nM) Key Features

MHJ-627 ERK5 910[2]
Novel imidazolium-

based inhibitor.[1]

AX-15836 ERK5 8[3][4]

Potent and highly

selective; over 1,000-

fold selectivity against

a panel of over 200

kinases; low activity

against BRD4.[3][5]

BAY-885 ERK5 40[6]

Highly potent and

selective against a

panel of 357 kinases.

[6]

JWG-071 ERK5 88[7][8]
Dual inhibitor of ERK5

and LRRK2.[5][7][8]

XMD8-92 ERK5 80 (Kd)[9]

First-generation ERK5

inhibitor; also a potent

inhibitor of BRD4.[5]

[9][10]

Note: A comprehensive kinase selectivity profile for MHJ-627 against a broad panel of kinases

is not publicly available at the time of this guide's compilation. Such a profile is essential for a

complete assessment of its specificity.

Understanding the ERK5 Signaling Pathway
The ERK5 signaling cascade is a three-tiered pathway initiated by upstream kinases that

ultimately leads to the activation of ERK5. Once activated, ERK5 can translocate to the nucleus

and regulate the activity of various transcription factors to modulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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